Cas no 1354952-05-8 (6,6-difluoro-2-azaspiro[3.3]heptane)

• Product Name: 6,6-difluoro-2-azaspiro[3.3]heptane
• CAS No: 1354952-05-8
• MF: C₆H₉F₂N
• MW: 133.1391685009
• MDL: MFCD20441660
• CID: 2771377
• PubChem ID: 54595502
• Update Time: 2025-06-08

6,6-difluoro-2-azaspiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• 6,6-difluoro-2-azaspiro[3.3]heptane
• AKOS026671364
• EN300-90481
• 6,6-Difluoro-2-aza-spiro[3.3]heptane
• CS-0067371
• F8888-5294
• 1354952-05-8
• SCHEMBL14671147
• HSTZDPVQCODIFA-UHFFFAOYSA-N

• MDL： MFCD20441660
• Inchi： 1S/C6H9F2N/c7-6(8)1-5(2-6)3-9-4-5/h9H,1-4H2
• InChI Key： HSTZDPVQCODIFA-UHFFFAOYSA-N
• SMILES： FC1(CC2(CNC2)C1)F

Computed Properties

• Exact Mass: 133.07030562g/mol
• Monoisotopic Mass: 133.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Additional information on 6,6-difluoro-2-azaspiro[3.3]heptane

Introduction to 6,6-difluoro-2-azaspiro[3.3]heptane (CAS No. 1354952-05-8)

6,6-difluoro-2-azaspiro[3.3]heptane (CAS No. 1354952-05-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of difluoro substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The spirocyclic framework of 6,6-difluoro-2-azaspiro[3.3]heptane provides a rigid and conformationally constrained structure, which can enhance the binding affinity and selectivity of molecules designed to interact with specific biological targets. The introduction of fluorine atoms further modulates the physicochemical properties of the compound, influencing its lipophilicity, metabolic stability, and biological activity. These features collectively contribute to the compound's potential as a lead molecule in drug discovery programs.

Recent studies have highlighted the importance of fluorinated spirocyclic compounds in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6,6-difluoro-2-azaspiro[3.3]heptane-based derivatives exhibit potent activity against various cancer cell lines, suggesting their potential as anticancer agents. The fluorine atoms in these derivatives were found to enhance their ability to penetrate cell membranes and stabilize key protein-protein interactions, thereby improving their therapeutic efficacy.

In addition to its anticancer properties, 6,6-difluoro-2-azaspiro[3.3]heptane has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco (UCSF) explored the use of this compound as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in treating neurological disorders and metabolic diseases. The study revealed that 6,6-difluoro-2-azaspiro[3.3]heptane-derived ligands can selectively modulate GPCR signaling pathways, offering new avenues for developing more targeted and effective therapies.

The synthetic accessibility of 6,6-difluoro-2-azaspiro[3.3]heptane is another factor that contributes to its appeal in pharmaceutical research. Efficient synthetic routes have been developed to produce this compound and its derivatives on a large scale, making it feasible for use in high-throughput screening assays and lead optimization studies. One such synthetic route involves the reaction of a suitable aziridine precursor with difluorocarbene, followed by ring-opening and cyclization steps to form the spirocyclic core.

The physicochemical properties of 6,6-difluoro-2-azaspiro[3.3]heptane, including its solubility, stability, and permeability, have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into the behavior of the compound in different environments and its potential for formulation into various dosage forms.

Clinical trials involving compounds derived from 6,6-difluoro-2-azaspiro[3.3]heptane are currently underway to evaluate their safety and efficacy in human subjects. Early results from these trials have been promising, with several candidates showing favorable pharmacokinetic profiles and minimal adverse effects. These findings underscore the potential of this class of compounds to address unmet medical needs and improve patient outcomes.

In conclusion, 6,6-difluoro-2-azaspiro[3.3]heptane (CAS No. 1354952-05-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, paving the way for its future clinical applications.